2-[(5-Fluoro-6-methylpyridine-2-carbonyl)amino]-N,N,4-trimethyl-1,3-thiazole-5-carboxamide

• IUPAC Name: 2-[(5-fluoro-6-methylpyridine-2-carbonyl)amino]-N,N,4-trimethyl-1,3-thiazole-5-carboxamide
• InChI: InChI=1S/C14H15FN4O2S/c1-7-9(15)5-6-10(16-7)12(20)18-14-17-8(2)11(22-14)13(21)19(3)4/h5-6H,1-4H3,(H,17,18,20)
• InChI Key: AQWVRSKKUQJFPP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=N1)C(=O)NC2=NC(=C(S2)C(=O)N(C)C)C)F
• Molecular Formula: C14H15FN4O2S
• Molecular Weight: 322.36 g/mol

Description

The compound “2-[(5-Fluoro-6-methylpyridine-2-carbonyl)amino]-N,N,4-trimethyl-1,3-thiazole-5-carboxamide” is a complex organic molecule. It contains a pyridine ring, which is a six-membered ring with one nitrogen atom, substituted with a fluorine atom and a methyl group. This pyridine ring is further connected to a thiazole ring, another five-membered ring containing one nitrogen and one sulfur atom, through a carbonyl and an amino group.

Molecular Structure Analysis

The molecular structure of this compound is characterized by the presence of a pyridine ring and a thiazole ring, connected through a carbonyl and an amino group. The presence of the fluorine atom, a strong electron-withdrawing group, on the pyridine ring would likely influence the electronic properties of the molecule.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by the functional groups present in its structure. For instance, the carbonyl group could potentially undergo nucleophilic addition reactions, while the amino group could participate in acid-base reactions. The presence of the fluorine atom could also influence the reactivity of the compound.

Safety and Hazards

The safety and hazards associated with this compound would depend on various factors including its reactivity, toxicity, and handling procedures. Specific safety information is not provided in the available resources.

Future Directions

The future directions for the study and use of this compound could include further investigation into its synthesis, reactivity, and potential applications. This could involve exploring new synthetic routes, studying its reactivity under various conditions, and testing its efficacy in different biological or chemical contexts.